Cas no 118608-30-3 (1H-Pyrrolizin-2(3H)-one,tetrahydro-, (S)- (9CI))

• Product Name: 1H-Pyrrolizin-2(3H)-one,tetrahydro-, (S)- (9CI)
• CAS No: 118608-30-3
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 131906
• PubChem ID: 12333244
• Update Time: 2025-04-19

1H-Pyrrolizin-2(3H)-one,tetrahydro-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizin-2(3H)-one,tetrahydro-, (S)- (9CI)
• 1H-Pyrrolizin-2(3H)-one,tetrahydro-,(S)-(9CI)
• (S)-Tetrahydro-1H-pyrrolizin-2(3H)-one
• (8S)-1,3,5,6,7,8-hexahydropyrrolizin-2-one
• 118608-30-3

• Inchi： 1S/C7H11NO/c9-7-4-6-2-1-3-8(6)5-7/h6H,1-5H2/t6-/m0/s1
• InChI Key： SUDPHUUFVZFKBR-LURJTMIESA-N
• SMILES： O=C1CN2CCC[C@H]2C1

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31